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Compound of Interest

Compound Name: Hirsutine

Cat. No.: B8086826 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides crucial safety

protocols, personal protective equipment (PPE) recommendations, and disposal guidelines for

the indole alkaloid Hirsutine.

Physicochemical and Toxicological Data
While specific occupational exposure limits (OELs) for Hirsutine have not been formally

established, the following data provides insight into its physical properties and acute toxicity.

This information should be used to inform risk assessments and handling procedures.
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Property Value Reference

Molecular Formula C₂₂H₂₈N₂O₃ [1][2][3]

Molecular Weight 368.47 g/mol [1][2][3]

Appearance White to beige powder/crystal [4][5]

Melting Point 101 °C [2][4]

Boiling Point 531.7 ± 50.0 °C (Predicted) [4][5]

Solubility

Soluble in DMSO, methanol,

ethanol, chloroform, acetone,

and other organic solvents.

[4][5][6][7]

Acute Toxicity (LD50)
Intraperitoneal (mouse): 200

mg/kg
[2]

Personal Protective Equipment (PPE)
Due to the potent biological activity of Hirsutine and the absence of established OELs, a

cautious approach to personal protection is essential. The following PPE is recommended as a

minimum standard when handling Hirsutine powder or solutions.
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile or latex gloves

Unlined and disposable.

Double-gloving is

recommended when handling

concentrated solutions or the

pure compound.

Eye Protection
Safety glasses with side

shields or safety goggles

To protect against splashes or

airborne particles.

Body Protection Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Protection N95 or higher rated respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Operational Plan: Handling Hirsutine in a Laboratory
Setting
Adherence to a strict operational workflow is critical to minimize exposure and ensure the

integrity of the compound.
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Workflow for Safe Handling of Hirsutine

Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Prepare handling area in a fume hood

Gather all necessary equipment and reagents

Weigh Hirsutine powder in a fume hood

Dissolve in appropriate solvent

Aliquot and store solution at -20°C or -80°C

Decontaminate work surfaces

Dispose of waste in designated chemical waste containers

Remove PPE in the correct order

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8086826?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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